1-(3-Methoxybenzyl)-3-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-Methoxybenzyl)-3-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In
Scientific Research Applications
Synthesis and Analytical Applications
One study discusses the synthesis of a deuterium-labeled compound, "1-(4-methoxybenzyl)-3-(5-nitrothiazol-2-yl)urea (AR-A014418)," used as an internal standard for LC–MS analysis, highlighting its importance in pharmacokinetics studies. The synthesis involved a seven-step process starting from commercially available precursors, resulting in a compound with high chemical and isotope purity (D. Liang et al., 2020). This approach underscores the significance of precise synthesis methods in creating standards for drug analysis and pharmacokinetic research.
Chemical Rearrangements
Research on "1-(α-hydroxybenzyl)-1,2,3,4-tetrahydroisoquinolines" illustrates chemical rearrangements under specific conditions, producing compounds with potential pharmacological relevance. When methoxy-substituted derivatives are heated in formic acid, they initially rearrange to give "5-phenyl-2,3-dihydro-1H-3-benzazepines," which upon further heating reduce to "1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepines" (R. McMahon et al., 1982). This study highlights the intricate chemical processes that can alter the structure and potential utility of methoxy-substituted compounds.
Pharmacological Potential
Another domain of research includes the identification of metabolites of specific compounds, providing insight into their pharmacological potential and metabolism. For example, the metabolites of "(–)-N-{2-[(R)-3-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)piperidino]ethyl}-4-fluorobenzamide (YM758)," a novel inhibitor for cardiovascular conditions, were identified, elucidating the compound's metabolism and the role of renal and hepatic transporters in its excretion (K. Umehara et al., 2009). This research underscores the importance of understanding the metabolic pathways of potential therapeutic agents.
properties
IUPAC Name |
1-[(3-methoxyphenyl)methyl]-3-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N5O2/c1-29-18-6-4-5-16(13-18)14-23-22(28)26-17-9-11-27(12-10-17)21-19-7-2-3-8-20(19)24-15-25-21/h4-6,13,15,17H,2-3,7-12,14H2,1H3,(H2,23,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKGGVKOTSYTHDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC(=O)NC2CCN(CC2)C3=NC=NC4=C3CCCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methoxybenzyl)-3-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.